Cas no 1805191-27-8 (Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805191-27-8
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4845439
• Update Time: 2025-06-22

Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-9(20)4-7-10(11(14)15)8(22-12(16,17)18)3-6(5-13)19-7/h3,11H,2,4-5H2,1H3
• InChI Key： POTZVKHFVRJODS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(CC(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805191-27-8): A Comprehensive Overview

Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805191-27-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group within its pyridine core imparts distinct chemical properties that are leveraged in the development of novel therapeutic agents.

The compound's structure is particularly noteworthy due to its potential applications in the design of small-molecule inhibitors and modulators. The pyridine ring, a common pharmacophore in many drugs, serves as a scaffold for further functionalization. The chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of additional functional groups. Meanwhile, the difluoromethyl and trifluoromethoxy groups contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These features make Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to increased binding affinity, prolonged half-life, and reduced susceptibility to metabolic degradation. Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, as its fluorinated substituents are likely to contribute to these desirable characteristics. This has prompted researchers to investigate its potential as a building block for next-generation pharmaceuticals.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. Current research efforts are focused on identifying novel therapeutic targets and developing innovative drug candidates to combat various diseases. Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate could serve as a key intermediate in the synthesis of molecules targeting these pathways. For instance, its structural motifs may be exploited in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The compound's ability to undergo further derivatization allows for the creation of diverse analogs with tailored biological activities.

The synthesis of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the chloromethyl, difluoromethyl, and trifluoromethoxy groups in a controlled manner. Each step requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired molecular architecture.

The chemical properties of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate have been thoroughly characterized through various spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular structure, confirming the presence of all intended functional groups. Mass spectrometry (MS) is used to determine its molecular weight and fragmentation patterns, while infrared (IR) spectroscopy verifies the presence of characteristic absorption bands associated with ester and halogenated compounds. These analytical data collectively support the identity and purity of the compound.

The compound's solubility profile is another important consideration in its application within pharmaceutical research. Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate typically exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its use in solution-phase synthetic protocols. However, its solubility in water is limited, which may necessitate alternative solvents or formulation strategies when studying its biological activity in aqueous systems.

The potential biological activity of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate has been explored through preliminary pharmacological studies. These investigations have revealed promising interactions with various biological targets, including enzymes and receptors implicated in disease pathways. For example, derivatives derived from this compound have shown inhibitory effects on certain kinases, suggesting their utility as lead compounds for drug development. Further studies are warranted to elucidate their exact mechanisms of action and therapeutic potential.

The safety profile of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate is an essential aspect that must be evaluated before its widespread use in pharmaceutical applications. While no comprehensive toxicological data are available at this time, initial assessments suggest that the compound behaves as expected based on its structural analogs. Standard safety protocols should be followed during handling and experimentation to minimize any potential risks.

In conclusion, Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805191-27-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its multifunctional nature makes it an attractive intermediate for synthesizing novel bioactive molecules targeting various diseases. As research progresses, this compound is expected to play a pivotal role in the discovery and development of next-generation therapeutics.